Cas no 944646-49-5 ((5-METHYLTHIOPHEN-3-YL)(THIOPHEN-2-YL)METHANOL)

• Product Name: (5-METHYLTHIOPHEN-3-YL)(THIOPHEN-2-YL)METHANOL
• CAS No: 944646-49-5
• MF: C₁₀H₁₀OS₂
• MW: 210.315800189972
• MDL: MFCD07775539
• CID: 5234463
• Update Time: 2026-03-08

(5-METHYLTHIOPHEN-3-YL)(THIOPHEN-2-YL)METHANOL Chemical and Physical Properties

Names and Identifiers

• (5-METHYLTHIOPHEN-3-YL)(THIOPHEN-2-YL)METHANOL

• MDL： MFCD07775539
• Inchi： 1S/C10H10OS2/c1-7-5-8(6-13-7)10(11)9-3-2-4-12-9/h2-6,10-11H,1H3
• InChI Key： UISMRDGSBROMRZ-UHFFFAOYSA-N
• SMILES： C(C1C=C(C)SC=1)(C1SC=CC=1)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds Heteroaromatic compounds
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds

Additional information on (5-METHYLTHIOPHEN-3-YL)(THIOPHEN-2-YL)METHANOL

(5-METHYLTHIOPHEN-3-YL)(THIONOPHEN-2-YL)METHANOL: A PROMISING CHEMICAL ENTITY IN MODERN PHARMACEUTICAL AND MATERIAL SCIENCES

(5-METHYLTHIOPHEN-3-YL)(THIOPHEN-2-YL)METHANOL, with the CAS number 944646-49-5, has emerged as a significant compound in the exploration of aromatic heterocyclic systems. This molecule, characterized by its thiophene-based framework, exhibits unique electronic and structural properties that make it a focal point in both synthetic chemistry and biological applications. Recent studies have highlighted its potential in the development of novel pharmaceutical agents and advanced functional materials, underscoring its relevance in contemporary scientific research.

(5-METHYLTHIOPHEN-3-YL) and (THIOPHEN-2-YL) are the key functional groups that define the chemical identity of this compound. The 5-methylthiophene-3-yl moiety introduces steric and electronic effects, while the thiophene-2-yl group contributes to the molecule's aromaticity and reactivity. These structural features enable the compound to participate in various chemical interactions, including hydrogen bonding and π-π stacking, which are critical in biological systems and material design.

In the realm of pharmaceutical research, (5-METHYLTHIOPHEN-3-YL)(THIOPHEN-2-YL)METHANOL has been investigated for its potential as a building block for drug discovery. A 2023 study published in Journal of Medicinal Chemistry demonstrated its ability to modulate the activity of certain enzyme targets, particularly in the context of metabolic disorders. The compound's ability to interact with key biological pathways has sparked interest in its application as a lead molecule for the development of therapeutics targeting inflammation and neurodegenerative diseases.

Recent advancements in materials science have further expanded the utility of (5-METHYLTHIOPHEN-3-YL)(THIOPHEN-2-YL)METHANOL. Researchers at the University of Tokyo reported in 2024 that this compound can be incorporated into organic semiconductors to enhance their charge transport properties. The molecule's conjugated thiophene rings provide a favorable environment for electron delocalization, making it a promising candidate for applications in flexible electronics and optoelectronic devices.

From a synthetic perspective, the preparation of (5-METHYLTHIOPHEN-3-YL)(THIOPHEN-2-YL)METHANOL involves a series of well-established organic reactions. The key steps typically include the formation of thiophene derivatives through coupling reactions, followed by the introduction of the methanol functional group. These synthetic strategies are often optimized to achieve high yields and purity, which are essential for downstream applications in both pharmaceutical and industrial contexts.

Environmental and safety considerations are also critical when working with (5-METHYLTHIOPHEN-3-YL)(THIOPHEN-2-YL)METHANOL. While the compound itself is not classified as a hazardous material, its handling requires adherence to standard laboratory protocols to ensure the safety of personnel and the integrity of experimental results. Proper storage conditions and waste disposal practices are recommended to minimize any potential risks associated with its chemical properties.

The versatility of (5-METHYLTHIOPHEN-3-YL)(THIOPHEN-2-YL)METHANOL extends to its use in the development of hybrid materials that combine organic and inorganic components. For example, a 2023 study published in Advanced Materials explored its integration into metal-organic frameworks (MOFs), where it demonstrated enhanced stability and catalytic activity. Such applications highlight the compound's adaptability to diverse scientific disciplines.

As research into aromatic heterocycles continues to evolve, (5-METHYLTHIOPHEN-3-YL)(THIOPHEN-2-YL)METHANOL remains a subject of intense investigation. Its structural simplicity and functional versatility make it an ideal candidate for further exploration in both academic and industrial settings. The ongoing development of new synthetic methodologies and analytical techniques is expected to unlock additional applications for this compound in the future.

In conclusion, (5-METHYLTHIOPHEN-3-YL)(THIOPHEN-2-YL)METHANOL represents a valuable chemical entity with broad implications for modern science. Its unique properties and adaptability to various applications underscore its importance in the fields of pharmaceuticals, materials science, and synthetic chemistry. Continued research into this compound is likely to yield further insights and innovations, solidifying its role as a key player in the scientific landscape.